Cas no 940003-50-9 (3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate)

3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate structure
940003-50-9 structure
Product Name:3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate
CAS No:940003-50-9
MF:C11H15F3O3SSi
MW:312.380713701248
CID:6640478
PubChem ID:16664978
Update Time:2024-01-23

3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 940003-50-9
    • DTXSID101168654
    • 3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate
    • Inchi: 1S/C11H15F3O3SSi/c1-8-6-5-7-9(10(8)19(2,3)4)17-18(15,16)11(12,13)14/h5-7H,1-4H3
    • InChI Key: YOYWVTYGCQLXGJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC(C)=C1[Si](C)(C)C

Computed Properties

  • Exact Mass: 312.04632653g/mol
  • Monoisotopic Mass: 312.04632653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
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